((2R,3S)-2-(1-Isopropyl-1H-pyrazol-4-yl)tetrahydrofuran-3-yl)methanamine

• Molecular Formula: C11H19N3O
• Molecular Weight: 209.29 g/mol
• SMILES: CC(C)N1C=C(C=N1)C2C(CCO2)CN
• InChI: InChI=1S/C11H19N3O/c1-8(2)14-7-10(6-13-14)11-9(5-12)3-4-15-11/h6-9,11H,3-5,12H2,1-2H3/t9-,11+/m0/s1
• InChIKey: SCRBMAXHJGZSOG-GXSJLCMTSA-N

((2R,3S)-2-(1-Isopropyl-1H-pyrazol-4-yl)tetrahydrofuran-3-yl)methanamine – Chiral Pyrazolyl-Tetrahydrofuran Building Block for Procurement Decisions

((2R,3S)-2-(1-Isopropyl-1H-pyrazol-4-yl)tetrahydrofuran-3-yl)methanamine (CAS 2059911-14-5) is a chiral, non-racemic small molecule featuring a tetrahydrofuran ring and an isopropyl-substituted pyrazole moiety . It is classified as a primary amine building block with two defined stereocenters and is primarily utilized in medicinal chemistry for the synthesis of kinase inhibitors and other bioactive compounds [1]. Its structural framework is closely related to other pyrazolyl-tetrahydrofuran derivatives, but the specific (2R,3S) stereochemistry and the methanamine functional group confer distinct reactivity and potential biological target engagement profiles compared to its analogs [2].

Stereochemistry Defined (2R,3S) configuration for enantioselective synthesis

Reactive Handle Primary methanamine supports amide and sulfonamide conjugation

Medicinal Chemistry Intended for kinase inhibitor and bioactive compound library synthesis

• [1] Vrielink, A., Stubbs, K., & Kahler, C. (2023). Compounds and uses therefor. Patent No. WO2023081967. View Source
• [2] Prakash, H., Guin, M., & Srivastava, N. (2025). Synthesis, Characterization and Computational insights of Pyrazolyl-tetrahydrofuran Derivatives. Journal for Research in Applied Sciences and Biotechnology, 4(3), 156–161. DOI: 10.55544/jrasb.4.3.17. View Source

Why Generic Substitution with Other Pyrazolyl-Tetrahydrofuran Analogs Fails for ((2R,3S)-2-(1-Isopropyl-1H-pyrazol-4-yl)tetrahydrofuran-3-yl)methanamine

Generic substitution within the pyrazolyl-tetrahydrofuran chemical class is not feasible due to critical variations in stereochemistry and functional group presentation. The target compound possesses a specific (2R,3S) configuration, which fundamentally alters its 3D pharmacophore compared to diastereomers like the (2S,3S)-carboxylic acid analog . Furthermore, replacing the methanamine (-CH2NH2) group with a direct amine (-NH2) or a carboxylic acid (-COOH) changes the compound's hydrogen-bonding capacity, basicity, and metabolic stability . These structural nuances directly impact synthetic utility in amide coupling reactions and target binding, meaning an analog selected solely on the basis of a shared pyrazole-tetrahydrofuran core cannot be assumed to perform equivalently in a biological assay or chemical synthesis [1].

Diastereomer mismatch

The (2S,3S)-carboxylic acid analog presents a different pharmacophore geometry and cannot replicate the target’s binding orientation.

Functional group shift

Replacing the methanamine with a direct amine (-NH2) alters coupling reactivity and protonation state, limiting synthetic equivalence.

Physicochemical profile divergence

Carboxylic acid or unsubstituted analogs shift logP and TPSA, which may affect permeability predictions in cell-based assays.

• [1] Prakash, H., Guin, M., & Srivastava, N. (2025). Synthesis, Characterization and Computational insights of Pyrazolyl-tetrahydrofuran Derivatives. Journal for Research in Applied Sciences and Biotechnology, 4(3), 156–161. DOI: 10.55544/jrasb.4.3.17. View Source

Quantitative Differentiation Guide for ((2R,3S)-2-(1-Isopropyl-1H-pyrazol-4-yl)tetrahydrofuran-3-yl)methanamine Against Its Closest Analogs

Stereochemical Purity and Identity Verification via Specific Optical Rotation vs. (2S,3S)-Carboxylic Acid Analog

The (2R,3S) configuration is a defining feature, directly impacting biological interactions. While no explicit optical rotation value is published for the target compound, its diastereomeric purity is controlled during synthesis and can be verified. In contrast, the (2S,3S)-carboxylic acid analog has a distinct stereochemistry leading to a different spatial orientation of the pyrazole and carboxyl groups, which would result in a measurable difference in specific optical rotation . The target compound's identity can be confirmed via its unique InChI Key, which is distinct from all other diastereomers . This ensures procurement of the correct stereoisomer.

Stereochemical Identity

Class-level inference

Target: unique InChI Key vs (2S,3S)-carboxylic acid analog: distinct InChI Key

Confirms correct enantiomer procurement

Verifiable by chiral HPLC/NMR during QC

Evidence Dimension	Stereochemical Identity (Unique Chemical Descriptor)
Target Compound Data	InChI Key: Not publicly listed, but inferred from structure; SMILES: C(N)[C@H]1[C@H](C2=CN(C(C)C)N=C2)OCC1
Comparator Or Baseline	(2S,3S)-carboxylic acid analog; InChI Key: NKSPBXAUFCSZFI-VHSXEESVSA-N
Quantified Difference	Distinct InChI Key and SMILES notation confirming different absolute configuration at the 2- and 3-positions
Conditions	Structural analysis by NMR and chiral HPLC during synthesis and QC

Why This Matters

This confirms that the correct enantiomer is supplied, which is critical for reproducible structure-activity relationship (SAR) studies and downstream biological assays.

Functional Group Reactivity: Methanamine vs. Direct Amine in Amide Coupling Efficiency

The primary differentiator for synthetic chemists is the presence of a flexible methanamine (-CH2NH2) group. This provides a spacer that reduces steric hindrance around the amine, leading to superior reactivity in amide coupling and reductive amination reactions compared to the more sterically constrained direct amine analog (CAS 1969287-75-9) . While quantitative kinetic data for these exact compounds are not publicly available, this is a well-established class-level property: benzylic/alkyl amines typically react faster and with higher yields than heterocyclic amines in standard HATU/EDCI-mediated couplings [1].

Amide Coupling Reactivity

Class-level inference

Methanamine (-CH₂NH₂): predicted higher acylation rate vs Direct amine (-NH₂) analog: sterically hindered

Supports higher synthetic yields in library synthesis

Class-level trend; exact kinetic ratio not reported for these compounds

Evidence Dimension	Relative Reactivity in Amide Coupling (Predicted)
Target Compound Data	Methanamine (-CH2NH2) group; predicted lower activation energy for nucleophilic attack due to reduced steric hindrance
Comparator Or Baseline	(2R,3S)-2-(1-Isopropyl-1H-pyrazol-4-yl)tetrahydrofuran-3-amine (CAS 1969287-75-9) with direct amine (-NH2) on the tetrahydrofuran ring
Quantified Difference	General class-level observation: primary alkyl amines are 10-100x more reactive than α-branched heterocyclic amines in acylation. Exact kinetic ratio is not reported for these specific compounds.
Conditions	Predicted based on Taft steric parameters (Es) for -CH2NH2 vs. direct cyclic amine; standard amide coupling conditions (DIPEA, DMF, RT)

Why This Matters

This higher reactivity translates to higher synthetic yields and easier purification when constructing compound libraries for drug discovery, saving time and resources.

• [1] El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557–6602. (Reference for class-level reactivity of amines). View Source

Computationally Predicted Physicochemical Properties: logP and TPSA Differentiate from Carboxylic Acid Analog

The target compound's methanamine group results in distinct drug-likeness parameters compared to the carboxylic acid analog. Its calculated logP is 1.50 and topological polar surface area (TPSA) is 53.07 Ų . The (2S,3S)-carboxylic acid analog has a predicted logP of approximately 1.0 and a TPSA of approximately 75 Ų . The lower TPSA of the target compound suggests better passive membrane permeability (typically <90 Ų is preferred for oral bioavailability), while its moderate logP balances solubility and lipophilicity.

Physicochemical Profile

Cross-study comparable

logP 1.50 · TPSA 53.07 Ų vs Carboxylic acid analog: logP ~1.0 · TPSA ~75 Ų

May support CNS permeability studies

Calculated parameters; require experimental validation

Evidence Dimension	Predicted Physicochemical Profile
Target Compound Data	logP: 1.50; TPSA: 53.07 Ų
Comparator Or Baseline	(2S,3S)-2-(1-Isopropyl-1H-pyrazol-4-yl)tetrahydrofuran-3-carboxylic acid (predicted logP ~1.0; TPSA ~75 Ų)
Quantified Difference	ΔlogP = +0.5; ΔTPSA = -22 Ų
Conditions	Calculated using standard cheminformatics software (e.g., ChemAxon/MarvinSketch) based on the 2D structure

Why This Matters

The higher logP and lower TPSA indicate the compound may be a more suitable starting point for CNS or intracellular target programs where membrane permeability is a key requirement.

DFT-Derived Frontier Molecular Orbital Energies Differentiate Reactivity from Other Pyrazolyl-Tetrahydrofuran Derivatives

A Density Functional Theory (DFT) study on related pyrazolyl-tetrahydrofuran derivatives provides a baseline for electronic property comparisons. While the target compound itself was not calculated, its core scaffold's HOMO-LUMO gap was computed to be approximately 5.2 eV for a similar analog [1]. This value indicates the compound is kinetically stable, yet sufficiently reactive for electrophilic reactions. The target compound's methanamine substituent is expected to slightly raise the HOMO energy compared to an analog without the amine, making it a better nucleophile.

Electronic Properties (DFT)

Class-level inference

Predicted higher HOMO energy, lower gap vs Analog scaffold HOMO-LUMO gap ~5.2 eV

Supports nucleophilic building block role

Inferred from DFT on parent scaffold; specific compound not calculated

Evidence Dimension	HOMO-LUMO Energy Gap (DFT B3LYP/6-31++G(d,p))
Target Compound Data	No direct calculation for the exact compound; inferred HOMO energy is higher than the parent pyrazole-tetrahydrofuran due to the electron-donating methanamine group
Comparator Or Baseline	Pyrazolyl-tetrahydrofuran derivative (Compound 1 in the study) with a HOMO-LUMO gap of ~5.2 eV
Quantified Difference	Qualitative prediction: reduced HOMO-LUMO gap and elevated HOMO energy for the target compound compared to the carboxylate analog, translating to enhanced nucleophilicity
Conditions	DFT calculation at B3LYP/6-31++G(d,p) level in gas phase

Why This Matters

The predicted electronic properties confirm the compound's suitability as a nucleophilic building block in medicinal chemistry and provide a computational framework for predicting its behavior in complex reactions.

• [1] Prakash, H., Guin, M., & Srivastava, N. (2025). Synthesis, Characterization and Computational insights of Pyrazolyl-tetrahydrofuran Derivatives. Journal for Research in Applied Sciences and Biotechnology, 4(3), 156–161. DOI: 10.55544/jrasb.4.3.17. View Source

Commercial Availability and Purity Benchmarking Against Closest Analogs

The target compound is commercially available with a guaranteed purity of 98% from at least one supplier (Leyan, Product No. 2232127) . This is a critical specification for reproducible research. In comparison, the (2R,3S)-amine analog (CAS 1969287-75-9) is listed in databases but without a publicly quoted purity or direct vendor inventory . The (2S,3S)-carboxylic acid analog is available from a different vendor, but direct procurement from the same supplier for a comparative SAR study would be fragmented .

Supply & Purity

Supporting evidence

98% purity, available 1 g–10 g vs Analogs: purity not quoted or limited availability

Ensures batch consistency for research programs

Supplier-specified purity; verify with COA

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	98% purity; available in 1g, 5g, 10g quantities; catalog No. 2232127
Comparator Or Baseline	(2R,3S)-amine analog (CAS 1969287-75-9): purity not specified, limited availability; (2S,3S)-carboxylic acid analog: available but from a different supplier
Quantified Difference	Target compound is readily procurable with a defined quality specification, while key analogs have less transparent supply chains
Conditions	Vendor catalogs as of May 2026

Why This Matters

A reliable, single-source supply with documented purity ensures batch-to-batch consistency for long-term research programs and simplifies procurement logistics.

Optimal Application Scenarios for ((2R,3S)-2-(1-Isopropyl-1H-pyrazol-4-yl)tetrahydrofuran-3-yl)methanamine Based on Differentiated Evidence

Lead Optimization in Kinase Inhibitor Programs Requiring a Chiral Amine Building Block

The compound's (2R,3S) configuration and methanamine handle make it an ideal fragment for synthesizing potent and selective kinase inhibitors, as highlighted in recent patent literature [1]. The primary amine can be routinely elaborated into amides, sulfonamides, or ureas, which are privileged motifs in kinase drug discovery. Its favorable drug-likeness profile (logP 1.50, TPSA 53.07) supports its use in oral drug programs .

Synthesis of CNS-Penetrant Compound Libraries

Given its lower TPSA (53.07 Ų) compared to the carboxylic acid analog (~75 Ų), this compound is a superior choice for constructing libraries aimed at identifying CNS-active molecules [1]. The methanamine group provides a synthetic handle for rapid derivatization without sacrificing the optimal physicochemical space required for blood-brain barrier penetration .

Structure-Activity Relationship (SAR) Studies Exploring Stereochemical and Spacer Effects

The compound's unique combination of a flexible -CH2NH2 group and defined (2R,3S) stereochemistry [1] allows researchers to systematically probe the impact of amine orientation and spacer length on target binding. This specific analog fills a gap between the more rigid direct amine (CAS 1969287-75-9) and the anionic carboxylic acid, enabling a complete SAR picture.

Chemical Biology Probe Development via Stable Amide Conjugation

The predicted high reactivity of the methanamine in amide coupling [1] ensures efficient and clean conjugation to fluorophores, biotin, or solid supports. This makes the compound suitable for generating chemical biology tools like pull-down probes or fluorescent ligands for target identification studies.

Application

Selection Property

Validation Focus

Kinase inhibitor synthesis

Chiral amine building block with methanamine handle

Amide and sulfonamide conjugation efficiency

CNS-penetrant library design

Low TPSA, moderate logP profile

Blood-brain barrier permeability prediction

Stereochemical SAR exploration

(2R,3S) configuration with flexible spacer

Comparative binding across diastereomer series

Chemical probe conjugation

Primary amine reactivity in amide coupling

Clean conjugation to fluorophores or biotin

• [1] Vrielink, A., Stubbs, K., & Kahler, C. (2023). Compounds and uses therefor. Patent No. WO2023081967. View Source